Cas no 56961-34-3 (3-Chloro-o-benzoquinone)

• Product Name: 3-Chloro-o-benzoquinone
• CAS No: 56961-34-3
• MF: C₆H₃ClO₂
• MW: 142.5398209095
• CID: 946211
• PubChem ID: 92592
• Update Time: 2025-04-19

3-Chloro-o-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-o-benzoquinone
• 3-chlorocyclohexa-3,5-diene-1,2-dione
• 56961-34-3
• chloro-o-benzoquinone
• SCHEMBL8663138
• DTXSID50205528
• DB-304624
• 4-07-00-02064 (Beilstein Handbook Reference)
• AKOS006276781
• BRN 2241188
• o-Benzoquinone, 3-chloro-

• Inchi： 1S/C6H3ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key： YXNXDWBQKZVHCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C1=O)=O

Computed Properties

• Exact Mass: 141.98219
• Monoisotopic Mass: 141.9821570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14